![molecular formula C15H17NO2S B254255 Ethyl 2-[(4-methyl-2-quinolinyl)sulfanyl]propanoate](/img/structure/B254255.png)
Ethyl 2-[(4-methyl-2-quinolinyl)sulfanyl]propanoate
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Overview
Description
Ethyl 2-[(4-methyl-2-quinolinyl)sulfanyl]propanoate, also known as EMQ, is a synthetic compound that has been widely used in scientific research. It is a member of the quinoline family of compounds and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Ethyl 2-[(4-methyl-2-quinolinyl)sulfanyl]propanoate has been used in a variety of scientific research applications. One of its primary uses is as a fluorescent probe for the detection of thiols in biological systems. This compound has been found to be highly selective for thiols and can be used to detect changes in thiol levels in response to various stimuli.
This compound has also been used as a tool to study the redox status of cells. It has been found to be sensitive to changes in the redox state of cells and can be used to monitor changes in the levels of reactive oxygen species (ROS) and reactive nitrogen species (RNS).
Mechanism of Action
The mechanism of action of Ethyl 2-[(4-methyl-2-quinolinyl)sulfanyl]propanoate is not fully understood, but it is believed to involve the formation of a covalent bond between the sulfur atom of this compound and the thiol group of the target molecule. This covalent bond formation results in a fluorescent signal that can be detected and quantified.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to be cytotoxic to cancer cells and has been proposed as a potential anticancer agent. This compound has also been found to have antioxidant properties and can protect cells from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using Ethyl 2-[(4-methyl-2-quinolinyl)sulfanyl]propanoate in lab experiments is its high selectivity for thiols. This makes it a useful tool for studying thiol-containing proteins and other biomolecules. Additionally, this compound is relatively easy to synthesize and can be obtained in large quantities.
One limitation of using this compound is its limited solubility in aqueous solutions. This can make it difficult to work with in certain experimental conditions. Additionally, this compound has been found to be sensitive to pH changes, which can affect its fluorescence signal.
Future Directions
There are several future directions for research involving Ethyl 2-[(4-methyl-2-quinolinyl)sulfanyl]propanoate. One area of interest is the development of this compound-based probes for imaging thiols in living cells. Another area of interest is the use of this compound as a tool for studying the redox status of cells in vivo. Finally, the development of this compound derivatives with improved solubility and selectivity for thiols is an area of ongoing research.
Conclusion
In conclusion, this compound is a synthetic compound that has been widely used in scientific research. It has a variety of biochemical and physiological effects and has been used as a tool for studying thiol-containing proteins and other biomolecules. The synthesis of this compound is relatively straightforward, and it has several advantages for lab experiments. There are several future directions for research involving this compound, including the development of this compound-based probes for imaging thiols in living cells and the use of this compound as a tool for studying the redox status of cells in vivo.
Synthesis Methods
The synthesis of Ethyl 2-[(4-methyl-2-quinolinyl)sulfanyl]propanoate involves the reaction of 4-methyl-2-quinoline thiol with ethyl 2-bromoacetate in the presence of a base. The reaction proceeds through an S-alkylation mechanism to yield this compound as a yellow solid. The synthesis of this compound is relatively straightforward and can be accomplished in a few steps.
properties
Molecular Formula |
C15H17NO2S |
---|---|
Molecular Weight |
275.4 g/mol |
IUPAC Name |
ethyl 2-(4-methylquinolin-2-yl)sulfanylpropanoate |
InChI |
InChI=1S/C15H17NO2S/c1-4-18-15(17)11(3)19-14-9-10(2)12-7-5-6-8-13(12)16-14/h5-9,11H,4H2,1-3H3 |
InChI Key |
MEVUYLLILBWWHK-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C(C)SC1=NC2=CC=CC=C2C(=C1)C |
Canonical SMILES |
CCOC(=O)C(C)SC1=NC2=CC=CC=C2C(=C1)C |
Origin of Product |
United States |
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